Cas no 21620-29-1 (1,4,8,11-Tetraoxacyclotetradecane-5,7,12,14-tetrone)

• Product Name: 1,4,8,11-Tetraoxacyclotetradecane-5,7,12,14-tetrone
• CAS No: 21620-29-1
• MF: C₁₀H₁₂O₈
• MW: 260.197484016418
• CID: 2656598
• PubChem ID: 574635
• Update Time: 2025-04-21

1,4,8,11-Tetraoxacyclotetradecane-5,7,12,14-tetrone Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-tetraoxacyclotetradecane-5,7,12,14-tetrone
• CTKMTNCPSWUZPW-UHFFFAOYSA-N
• Malonic acid, bimol. cyclic ethylene ester
• DTXSID80341640
• DTXCID00292721
• SCHEMBL12158580
• 21620-29-1
• 1,4,8,11-Tetraoxacyclotetradecane-5,7,12,14-tetrone

• Inchi： 1S/C10H12O8/c11-7-5-9(13)17-3-4-18-10(14)6-8(12)16-2-1-15-7/h1-6H2
• InChI Key： CTKMTNCPSWUZPW-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OCCOC(CC(=O)OCC1)=O)=O

Computed Properties

• Exact Mass: 260.05321734Da
• Monoisotopic Mass: 260.05321734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 105Ų